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Compound of Interest

4-Dehydroxy-4-amino Ezetimibe-

Compound Name:
a4

Cat. No.: B1155846

Get Quote

Executive Summary

4-Dehydroxy-4-amino Ezetimibe-d4 is a stable isotope-labeled analog of the Ezetimibe

amino-impurity. It serves as a critical Internal Standard (1S) in the quantitative bioanalysis of
Ezetimibe metabolites and degradation products using LC-MS/MS.[1] Structurally, it deviates
from the parent drug by the substitution of the phenolic hydroxyl group with an amino group at
the C4-phenyl position, coupled with deuterium labeling (typically

) on the N-fluorophenyl ring.

Core Molecular Data
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Parameter

Specification

Compound Name

4-Dehydroxy-4-amino Ezetimibe-d4

Chemical Formula

C

H

412.47 g/mol (Calculated) / ~412.5 g/mol

Molecular Weight
(Nominal)
Ezetimibe (C
H

Parent Compound F
NO

» MW 409.[2][3][4][5][6]4)

Modification

4-OH
4-NH
(Net

-1 Da) + Deuteration (+4 Da)

Unlabeled CAS

1354716-98-5 (Refers to 4-Dehydroxy-4-amino

Ezetimibe)

Solubility

Soluble in Methanol, DMSO, Acetonitrile

Structural Elucidation & Chemical Identity[4][8][9]
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The "4-Dehydroxy-4-amino™ Modification

The nomenclature "4-Dehydroxy-4-amino” indicates a functional group interconversion on the
phenyl ring attached to the C4 position of the azetidinone heterocycle.[1]

o Parent Structure: In Ezetimibe, the C4 position holds a p-hydroxyphenyl group.
» Modification: This hydroxyl (-OH) is replaced by a primary amine (-NH

)

e Chemical Consequence: This alters the acid-base properties of the molecule. While the
phenol is weakly acidic (pKa ~9.7), the aniline-like amine renders this region weakly basic,
significantly affecting retention times in reverse-phase chromatography compared to the
parent drug.

Deuterium Labeling ()

To function as an interference-free internal standard, the molecule is isotopically labeled.

» Positioning: The deuterium atoms are typically incorporated into the N-(4-fluorophenyl) ring.
This ring is chemically stable and less prone to metabolic exchange (H/D exchange) than the
hydroxy-bearing side chain.

o Mass Shift: The replacement of four hydrogen atoms (

H, approx 1.008 Da) with four deuterium atoms (
H, approx 2.014 Da) results in a mass shift of +4.024 Da.

« |sotopic Purity: High-grade standards typically require
atom % D to prevent contribution to the M+0 signal of the analyte.

Synthesis & Metabolic Context[6][10][11]

The presence of the amino-analog is often linked to degradation pathways or specific reductive
metabolic processes. The synthesis of the
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standard generally follows the total synthesis of Ezetimibe but utilizes 4-nitrobenzaldehyde or a
protected 4-aminobenzaldehyde instead of 4-hydroxybenzaldehyde during the imine formation
step, coupled with a deuterated aniline.

Visualization: Structural Relationship & Workflow

The following diagram illustrates the structural relationship between Ezetimibe, its amino-
impurity, and the specific role of the

standard in analytical workflows.

Analytical Target Pair
Ezetimibe (Parent) Reductive Metabolism 4—Dehydroxy—4—amin0_Ezetimibe
C24H21F2NO3 or Degradation (Analyte/Impurity)
MW: 409.4 C24H22F2N202

MW: 408.4

Spiked for L LC-MS/MS Analysis
Normalization (Quantification)

4-Dehydroxy-4-amino Ezetimibe-d4
(Internal Standard)

C24H18D4F2N202
MW: 412.5

Click to download full resolution via product page

Figure 1: Analytical workflow showing the relationship between the parent drug, the amino-
impurity target, and the deuterated internal standard.

Experimental Protocol: Standard Preparation

Objective: Preparation of a calibration standard for the quantification of 4-Dehydroxy-4-amino
Ezetimibe using the

internal standard.

Reagents

e Analyte: 4-Dehydroxy-4-amino Ezetimibe (Ref Std).[1]

« Internal Standard: 4-Dehydroxy-4-amino Ezetimibe-d4 (Isotopic Purity >99%).
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e Solvent: Methanol (LC-MS Grade).

Methodology

e Stock Solution Preparation (1.0 mg/mL):

o Accurately weigh 1.0 mg of 4-Dehydroxy-4-amino Ezetimibe-d4 into a 1.5 mL amber
glass vial.

o Dissolve in 1.0 mL of Methanol. Vortex for 30 seconds to ensure complete solubilization.
o Note: Sonicate for 5 minutes if particulates remain.

e Working Internal Standard (WIS) Solution:
o Dilute the Stock Solution with 50:50 Acetonitrile:Water to a concentration of 100 ng/mL.

o This concentration ensures the IS signal is within the dynamic range of the detector
(typically 10"5 — 10”6 counts) without suppressing the analyte signal.

e Spiking Protocol:
o Add 50

L of WIS to 200
L of biological sample (plasma/serum) prior to protein precipitation.

o This compensates for matrix effects and recovery losses during extraction.

Mass Spectrometry Transitions (MRM)

When setting up the Triple Quadrupole (QqQ) method, use the following transitions. The mass
shift of +4 is distinct in the precursor ion.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1155846/docs?utm_src=pdf-body#technical-guide-molecular-characterization-of-4-dehydroxy-4-amino-ezetimibe-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155846?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Collision Energy

Compound Precursor lon (Q1) Product lon (Q3) (eV)
e
Amino-Ezetimibe
409.2 [M+H] 272 1 25
(Unlabeled)
Amino-Ezetimibe-d4
413.2 [M+H] 276.1 25

(IS)

Rationale: The product ion usually retains the deuterated N-phenyl ring, maintaining the +4
mass shift in the fragment, which is crucial for specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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